Cas no 147644-47-1 (9H-Fluorene, 3,6-bis(1,1-dimethylethyl)-1,8-dimethyl-)

9H-Fluorene, 3,6-bis(1,1-dimethylethyl)-1,8-dimethyl- structure
147644-47-1 structure
Product Name:9H-Fluorene, 3,6-bis(1,1-dimethylethyl)-1,8-dimethyl-
CAS No:147644-47-1
MF:C23H30
MW:306.484306812286
CID:1318849
PubChem ID:21043172
Update Time:2025-04-20

9H-Fluorene, 3,6-bis(1,1-dimethylethyl)-1,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluorene, 3,6-bis(1,1-dimethylethyl)-1,8-dimethyl-
    • 3,6-ditert-butyl-1,8-dimethyl-9H-fluorene
    • 3,6-DI-TERT-BUTYL-1,8-DIMETHYL-9H-FLUORENE
    • 147644-47-1
    • DTXSID60610326
    • Inchi: 1S/C23H30/c1-14-9-16(22(3,4)5)11-20-18(14)13-19-15(2)10-17(12-21(19)20)23(6,7)8/h9-12H,13H2,1-8H3
    • InChI Key: CQFLKXGUVIATOI-UHFFFAOYSA-N
    • SMILES: C12C=C(C=C(C)C=1CC1C(C)=CC(=CC2=1)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 306.2349
  • Monoisotopic Mass: 306.234750957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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